Cas no 125366-78-1 ([1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy-)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy-
• CAS No: 125366-78-1
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD00438668
• CID: 3699833
• PubChem ID: 24745857
• Update Time: 2025-05-21

[1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy-
• 4,4'-Dihydroxy-3,3'-diformylbiphenyl
• 3,3'-diformyl-4,4'-dihydroxybiphenyl
• 4,4'-dihydroxy-[1,1'-biphenyl]-3,3'-dicarbaldehyde
• [1,1'-Biphenyl]-3,3'-dicarboxaldehyde,4,4'-dihydroxy-
• BS-45225
• YSCK0100
• 4,4''-Dihydroxy-[1,1''-biphenyl]-3,3''-dicarbaldehyde
• SCHEMBL24086095
• 5-(3-formyl-4-hydroxyphenyl)-2-hydroxybenzaldehyde
• CS-0166711
• 125366-78-1
• MFCD00438668

• MDL： MFCD00438668
• Inchi： 1S/C14H10O4/c15-7-11-5-9(1-3-13(11)17)10-2-4-14(18)12(6-10)8-16/h1-8,17-18H
• InChI Key： DFGFRCNCNPSSDD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 242.05790880g/mol
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy-

Comprehensive Overview of [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- (CAS No. 125366-78-1)

The compound [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- (CAS No. 125366-78-1) is a highly specialized organic molecule with significant applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure, featuring biphenyl core with dicarboxaldehyde and dihydroxy functional groups, makes it a versatile intermediate for advanced research and industrial processes. This article delves into its properties, synthesis, and emerging applications, addressing common queries and trends in the field.

One of the most searched questions about [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- revolves around its role in drug discovery. Researchers are increasingly interested in its potential as a building block for biologically active compounds, particularly in the development of antioxidant and anti-inflammatory agents. The presence of 4,4'-dihydroxy groups enhances its ability to interact with biological targets, while the dicarboxaldehyde functionality allows for further chemical modifications.

In the realm of materials science, this compound has garnered attention for its utility in designing functional polymers and coordination complexes. Its aromatic biphenyl backbone provides rigidity, while the aldehyde and hydroxy groups enable cross-linking and metal chelation. Recent studies highlight its use in supramolecular chemistry, where it serves as a precursor for self-assembling materials with tunable properties.

Synthetic routes to [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- often involve palladium-catalyzed coupling or oxidative transformations of simpler precursors. A frequently asked question is whether the compound can be derived from renewable resources, reflecting the growing demand for sustainable chemistry. While current methods rely on traditional organic synthesis, efforts are underway to explore green chemistry alternatives, such as biocatalysis or photochemical reactions.

The compound's spectroscopic properties are another area of interest. Its UV-Vis absorption and fluorescence characteristics make it suitable for sensor development, particularly in detecting metal ions or small molecules. Researchers are also investigating its electrochemical behavior for potential applications in energy storage devices, aligning with the global focus on renewable energy solutions.

From a commercial perspective, [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- is available in limited quantities due to its niche applications. However, its demand is expected to rise as more studies uncover its utility in high-performance materials and pharmaceutical intermediates. Suppliers often highlight its high purity and custom synthesis options to cater to diverse research needs.

In conclusion, [1,1'-Biphenyl]-3,3'-dicarboxaldehyde, 4,4'-dihydroxy- (CAS No. 125366-78-1) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug design to advanced materials, underscore its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.